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Compound of Interest

Compound Name: Propane-1,2,3-triamine

Cat. No.: B1216853

Essential Safety and Handling Guide for Propane-
1,2,3-triamine

ATTENTION: This document provides essential safety guidance for handling Propane-1,2,3-
triamine based on available data. A complete Safety Data Sheet (SDS) with comprehensive
guantitative data is not publicly available. Users must consult with their institution's
Environmental Health and Safety (EHS) department and obtain a complete SDS from their
supplier before commencing any work with this substance. The information provided herein
should be used as a starting point for a thorough risk assessment.

Propane-1,2,3-triamine (CAS No: 21291-99-6) is a corrosive chemical that requires strict
adherence to safety protocols to prevent severe injury. This guide outlines the necessary
personal protective equipment (PPE), safe handling procedures, and emergency plans for
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Propane-1,2,3-triamine is classified as a hazardous substance. The primary and most severe
hazard is its corrosive nature.
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Hazard . .
GHS Pictogram Signal Word Hazard Statement

Classification

H314: Causes severe

Corrosive GHSO05 Danger skin burns and eye
damage.

Further detailed toxicological, flammability, and reactivity data are not consistently available.

Treat this substance with extreme caution.

Personal Protective Equipment (PPE)

Given the corrosive nature of Propane-1,2,3-triamine, a comprehensive PPE plan is

mandatory to prevent any direct contact.
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Protection Type

Required PPE

Specification/Stand
ard

Rationale

Eye and Face

Protection

Chemical safety
goggles and a full-

face shield.

Conforming to EN166
(EU) or OSHA's 29
CFR 1910.133 (US).

Protects against
splashes and vapors
which can cause

severe eye damage.

Skin and Body

Chemical-resistant
gloves (e.g., Butyl
rubber, Neoprene
recommended for

corrosive amines). A

Ensure full skin

Prevents severe skin
burns upon contact.
Nitrile gloves may
offer limited protection

for short-duration

Protection ) ) coverage. )
chemical-resistant tasks, but their
apron or suit over a resistance to corrosive
lab coat. Closed-toe amines can be poor.
shoes. [1]

Work must be
conducted in a
certified chemical
fume hood. If there is
) ) Follow a
a risk of exceeding ] )
comprehensive Protects against

Respiratory Protection

exposure limits or for
emergency situations,
a NIOSH-approved
respirator with
cartridges suitable for
organic vapors and
amines should be

used.

respiratory protection
program compliant
with OSHA 29 CFR
1910.134.

inhalation of corrosive
and potentially toxic

vapors.

Operational and Disposal Plans

A step-by-step approach from receiving to disposal is critical for maintaining a safe laboratory

environment.

Handling Workflow Diagram
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Propane-1,2,3-triamine Handling Workflow
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Caption: Workflow for handling Propane-1,2,3-triamine.
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Step-by-Step Handling Procedures

o Preparation and Engineering Controls:
o Always work within a certified chemical fume hood.

o Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

o Remove all unnecessary items from the work area.
o Chemical Storage:

o Store Propane-1,2,3-triamine in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[2]

o The storage container should be tightly sealed and clearly labeled with the chemical name
and hazard warnings.

e Handling and Use:

[e]

Before handling, ensure all required PPE is correctly worn.

o

When transferring the chemical, use a spark-proof tool and ground and bond containers to
prevent static discharge.

o

Avoid any actions that could generate aerosols or vapors.

[¢]

Do not eat, drink, or smoke in the handling area.

o

After handling, wash hands and forearms thoroughly, even if gloves were worn.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1216853?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes.

Seek immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. If
Inhalation ) ) o

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

For small spills of this corrosive amine,
cautiously neutralize with a weak acid (e.qg.,
citric acid) or use a commercial spill kit for

) corrosive materials. Absorb the neutralized

Small Spill ) ) ) )

mixture with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for
disposal. Ensure proper ventilation and wear

appropriate PPE during cleanup.

Evacuate the area immediately. Alert others and
Large Spill contact your institution's emergency response

team.

Disposal Plan

o Chemical Waste: All waste containing Propane-1,2,3-triamine must be collected in a
designated, labeled, and sealed hazardous waste container. Do not mix with other waste
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streams unless compatibility is confirmed.

o Contaminated Materials: Any materials that have come into contact with Propane-1,2,3-
triamine, including gloves, disposable lab coats, and absorbent materials, must be disposed
of as hazardous waste.

e Regulatory Compliance: All waste disposal must be conducted in strict accordance with
local, regional, and national environmental regulations. Contact your institution's EHS
department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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